Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate

• IUPAC Name: cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate
• InChI: InChI=1S/C14H16N2O3/c17-13(19-8-9-4-1-2-5-9)10-6-3-7-11-12(10)16-14(18)15-11/h3,6-7,9H,1-2,4-5,8H2,(H2,15,16,18)
• InChI Key: ACEFWEVXMYIYSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)COC(=O)C2=C3C(=CC=C2)NC(=O)N3
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of benzimidazole derivatives and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate is not fully understood. However, it has been proposed that the compound exerts its biological activities by inhibiting the activity of specific enzymes, such as topoisomerase and histone deacetylase. This leads to the disruption of DNA replication and transcription, resulting in the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to inhibit the replication of various viruses, including HIV, herpes simplex virus, and hepatitis B virus. In addition, it has been reported to possess antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess a wide range of biological activities. However, the compound has some limitations, including its low solubility in water and some organic solvents. This can make it difficult to prepare solutions of the compound for use in experiments.

Future Directions

There are several potential future directions for the research on Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate. One area of interest is the development of new analogs of the compound with improved biological activities. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, viral infections, and inflammatory disorders. Additionally, the compound's mechanism of action could be further elucidated to better understand its biological activities.

Synthesis Methods

The synthesis of Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate involves the reaction of 2-aminobenzimidazole with cyclopentanone and methyl chloroformate in the presence of a catalyst. The reaction proceeds under mild conditions and yields the desired product in good to excellent yields.

Scientific Research Applications

Cyclopentylmethyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, antiviral, antibacterial, and antifungal activities. The compound has also been reported to exhibit anti-inflammatory, analgesic, and antioxidant properties.